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Compound of Interest

Compound Name: Lanthanum sulfide

CAS No.: 12031-49-1

Cat. No.: B082993

Get Quote

Executive Summary: The "Workhorse" vs. The
"Armor"
In the domain of infrared (IR) transparent ceramics, the selection between Zinc Sulfide (

) and Lanthanum Sulfide (

) represents a trade-off between established manufacturability and next-generation durability.

Zinc Sulfide (

) is the industry standard "workhorse." It offers a broad transmission window (0.4–12

m for multispectral grades) and mature Chemical Vapor Deposition (CVD) manufacturing.
However, its relatively low hardness (~240 kg/mm ²) makes it susceptible to rain and particle
erosion in high-velocity aerospace applications.

Lanthanum Sulfide (
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-

), particularly in its Calcium-stabilized form (CLS), acts as the "armor." It offers superior
hardness and comparable Long-Wave Infrared (LWIR) transmission but faces significant
challenges in synthesis (sulfur volatility) and scalability.

Verdict: Choose ZnS for general laboratory spectroscopy, static surveillance, and cost-sensitive

applications. Choose

/CLS for high-velocity domes, harsh abrasive environments, or when a higher refractive index
is required for compact optical designs.

Material Fundamentals & Crystal Physics
Zinc Sulfide ( )
ZnS typically crystallizes in the cubic zincblende structure.

Standard Grade (FLIR): Grown via CVD, this material is yellow-orange and opaque in the

visible spectrum due to scattering from microscopic voids and hydride impurities.

Multispectral Grade (Clear): Post-growth Hot Isostatic Pressing (HIP) removes voids and

converts the material to a water-clear state, extending transmission into the visible range

(down to 0.45

m).

Lanthanum Sulfide ( )
The critical polymorph for optical applications is the

-phase (

-

), which possesses a cubic

defect structure.

Optical Isotropy: The cubic symmetry is essential to prevent birefringence, which would

scatter light in polycrystalline ceramics.
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Stabilization: Pure

-

is difficult to stabilize at room temperature without transforming to the non-transparent

or

phases. It is frequently stabilized by doping with Calcium Sulfide (

) to form Calcium Lanthanum Sulfide (CLS,

), which maintains the cubic structure and enhances mechanical toughness.

Performance Comparison
Optical Transmission & Refractive Index
ZnS has a lower refractive index, making it easier to anti-reflection (AR) coat, but

offers higher focusing power for a given curvature, allowing for thinner, lighter lenses.

Property Multispectral ZnS
-

/ CLS

Transmission Range

0.45

m – 12.0

m

~0.5

m – 14.0

m

Refractive Index (

m)
~2.20 ~2.60 – 2.70

Absorption Coefficient

Very Low (

@ 10.6

m)

Low (Dependent on

purity/sulfur stoichiometry)

Dispersion Low Moderate
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Mechanical & Thermal Durability
This is the primary driver for switching to Lanthanum Sulfide. ZnS is "soft" (similar to copper

coins), leading to rapid degradation under rain impact at speeds > Mach 0.8.

ceramics are significantly harder.

Property ZnS (CVD + HIP) (Sintered/HP)

Knoop Hardness ~240 kg/mm ² ~500 – 600 kg/mm ²

Fracture Toughness ~1.0 MPa·m ~1.2 – 1.5 MPa·m

Rain Erosion Resistance Poor (Requires hard coating) Good (Intrinsic durability)

Thermal Expansion

Critical Insight: While

is harder, its higher coefficient of thermal expansion (CTE) means it is more

susceptible to thermal shock than ZnS unless carefully engineered.

Manufacturing & Scalability
ZnS: The CVD Standard

Process: Reaction of Zinc vapor with

gas in a vacuum furnace.

Scalability: Highly scalable. Windows up to 1 meter in diameter are commercially available.

Cost: Moderate.

: The Sintering Challenge
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Process: Powder metallurgy. Synthesized powders (e.g., via sulfurization of

with

) are densified using Hot Pressing (HP) or Sinter-HIP.

The "Sulfur Loss" Problem: At high sintering temperatures (

), sulfur volatilizes, leaving anion vacancies that cause broad absorption bands (blackening
the material).

Mitigation: Requires over-pressure of sulfur or

during sintering, or post-process annealing in sulfur vapor to restore stoichiometry.

Scalability: Limited by the size of high-pressure hot presses. Typically

diameter.

Experimental Protocol: Comparative Validation
To objectively compare these materials for a specific application (e.g., a drug analysis flow cell

or an aerospace window), use this self-validating protocol.

Phase 1: Optical Transmission Validation (FTIR)
Objective: Verify the "Cut-on" (UV/Vis) and "Cut-off" (IR) edges and identify impurity bands

(e.g.,

or

).

Setup: Calibrate an FTIR spectrometer (e.g., PerkinElmer or Bruker) with a blank air

background.

Sample Prep: Polish both materials to identical thickness (e.g.,

) and optical flatness (

).
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Measurement: Scan from

to

(

).

Validation Check:

ZnS: Look for a sharp transmission drop near

m (multi-phonon absorption).

: Ensure no broad absorption dip exists between 8–10

m (indicative of oxide impurities like

).

Phase 2: Micro-Hardness Testing
Objective: Quantify erosion resistance potential.

Instrument: Knoop Micro-hardness tester.

Load: Apply

load for 10 seconds.

Indent: Perform 10 indentations per sample, spaced

the indent width apart.

Calculation:

, where

is load (kg) and

is long diagonal (mm).
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Causality: A higher HK value directly correlates to extended lifetime in abrasive particulate

environments (sand/rain).

Selection Logic Diagram
The following diagram illustrates the decision process for selecting between ZnS and

based on environmental and optical constraints.

Select IR Window Material Environmental Condition?

Lab / Static
(Benign)Low Stress

High Velocity / Abrasive
(Harsh)

Erosion Risk

Required Spectrum?

Multispectral ZnS
(Clear)

If Coated

Lanthanum Sulfide
(CLS)

Max Hardness Req. Visible + IR
(0.4 - 12 µm)

LWIR Only
(8 - 14 µm) Budget Constraints?

High Budget

Standard ZnS
(Yellow)

Low Budget

Click to download full resolution via product page

Figure 1: Decision matrix for selecting IR window materials. Blue nodes indicate decision

points; Green indicates ZnS solutions; Red indicates

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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